Cas no 54915-31-0 (Methyl 3-(benzyloxy)-5-hydroxybenzoate)

• Product Name: Methyl 3-(benzyloxy)-5-hydroxybenzoate
• CAS No: 54915-31-0
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD06655985
• CID: 353321
• PubChem ID: 7472028
• Update Time: 2025-05-22

Methyl 3-(benzyloxy)-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(benzyloxy)-5-hydroxybenzoate
• 3-Hydroxy-5-(phenylmethoxy)benzoic Acid Methyl Ester
• 3-Hydroxy-5-(phenylmethoxy)benzoic Acid Methyl Ester
• Benzoic acid, 3-hydroxy-5-(phenylmethoxy)-, methyl ester
• methyl 3-benzyloxy-5-hydroxybenzoate
• METHYL 3-HYDROXY-5-PHENYLMETHOXYBENZOATE
• 3-benzyloxy-5-hydroxybenzoate methyl ester
• 3-benzyloxy-5-hydroxy-benzoic acid methyl ester
• 3-hydroxy-5-benzyloxybenzoic acid methyl ester
• Methyl 3-hydroxy-5-[benzyloxy]benzoate
• Methyl 3-hydroxy-5-(benzyloxy)benzoate
• methyl 3-hydroxy-5-[(phenylmethyl)oxy]benzoate
• methyl 3-hydroxy-5-{[phenylmethyl]oxy}benzoate
• DDPIXQLSJXBHGF-UHFFFAOYSA-N
• Methyl 3-benzyloxy-5-hy
• methyl 3-benzyloxy-5-hydroxy-benzoate
• SCHEMBL90412
• 54915-31-0
• CS-0137229
• Methyl 3-hydroxy-5{[phenylmethyl]oxy}benzoate
• AKOS016007237
• 3-benzyloxy-5-hydroxybenzoic acid methyl ester
• SS-4720
• A830404
• methyl 3-hydroxy-5-phenylmethoxy-benzoate
• DTXSID90428678
• Methyl3-(benzyloxy)-5-hydroxybenzoate
• 3-Hydroxy-5-[phenylmethoxy]benzoic acid, methyl ester
• MFCD06655985
• SY102260
• SB37625
• DB-334792

• MDL： MFCD06655985
• Inchi： 1S/C15H14O4/c1-18-15(17)12-7-13(16)9-14(8-12)19-10-11-5-3-2-4-6-11/h2-9,16H,10H2,1H3
• InChI Key： DDPIXQLSJXBHGF-UHFFFAOYSA-N
• SMILES： O(C1=CC(=CC(C(=O)OC)=C1)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.08900
• Monoisotopic Mass: 258.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2.9

Experimental Properties

• PSA: 55.76000
• LogP: 2.75780

Additional information on Methyl 3-(benzyloxy)-5-hydroxybenzoate

Methyl 3-(benzyloxy)-5-hydroxybenzoate: A Comprehensive Overview

Methyl 3-(benzyloxy)-5-hydroxybenzoate, also known by its CAS number 54915-31-0, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with the molecular formula C₁₆H₁₆O₄, is characterized by its unique structure, which includes a benzoate ester group and a hydroxyl group at specific positions on the aromatic ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of methyl 3-(benzyloxy)-5-hydroxybenzoate involves multi-step organic reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the benzyloxy group. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

In terms of pharmacological applications, methyl 3-(benzyloxy)-5-hydroxybenzoate has shown promise as a precursor in drug development. Its hydroxyl group can be modified to introduce bioactive moieties, potentially leading to new therapeutic agents. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The material science community has also taken an interest in methyl 3-(benzyloxy)-5-hydroxybenzoate due to its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit unique optical and electronic properties, which could be exploited in the development of advanced sensors and optoelectronic devices. Recent research has focused on optimizing the surface properties of these SAMs to enhance their performance in real-world applications.

From an environmental perspective, methyl 3-(benzyloxy)-5-hydroxybenzoate has been studied for its biodegradability and toxicity profiles. Understanding its environmental fate is crucial for assessing its safety in industrial and agricultural settings. Recent studies have indicated that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its potential ecological impact.

In conclusion, methyl 3-(benzyloxy)-5-hydroxybenzoate (CAS No: 54915-31-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable building block for developing new materials and therapeutic agents. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern science and technology.